Alumacide

• CAS No.: 88803-37-6
• Molecular Formula: C24H54As2O9Pb3Sn2
• Molecular Weight: 1496 g/mol
• IUPAC Name: lead(2+);tributyl(tributylstannyloxy)stannane;diarsorate
• InChI: InChI=1S/6C4H9.2AsH3O4.O.3Pb.2Sn/c6*1-3-4-2;2*2-1(3,4)5;;;;;;/h6*1,3-4H2,2H3;2*(H3,2,3,4,5);;;;;;/q;;;;;;;;;3*+2;;/p-6
• InChI Key: ZURHFUVSUUWRIY-UHFFFAOYSA-H
• SMILES: CCCC[Sn](CCCC)(CCCC)O[Sn](CCCC)(CCCC)CCCC.[O-][As](=O)([O-])[O-].[O-][As](=O)([O-])[O-].[Pb+2].[Pb+2].[Pb+2]
• Synonyms: alumacide

Description

Alumacide, produced by Pettit Company, is a marine antifouling coating designed to prevent barnacles, algae, and other aquatic organisms from adhering to boat hulls . It is a solvent-based, blue-colored formulation containing volatile organic compounds (VOCs) and exhibits toxicity to aquatic life, particularly fish . Key application protocols include:

• Application method: Brush-on in warm, windy conditions.
• Drying time: 1–2 hours between coats.
• Coverage: ~400 square feet per gallon.
• Safety precautions: Requires avoidance of skin/eye contact and inhalation; proper disposal to prevent water contamination .

Comparison with Similar Compounds

Table 1: Identification and Application

Criterion	This compound	Copper Oxide-Based Paint	Capsaicin-Enhanced Coating
Composition	Solvent-based, VOCs, biocides	Copper oxide, acrylic resins	Capsaicin (chili extract), silicone polymers
Primary Use	Marine antifouling	Marine antifouling	Eco-friendly antifouling
Application Method	Brush-on, two coats	Spray or brush-on	Spray-on, single coat
Drying Time	1–2 hours between coats	2–4 hours between coats	30 minutes
Coverage	~400 sq ft/gallon	~300 sq ft/gallon	~500 sq ft/gallon

Table 2: Hazard Evaluation

Criterion	This compound	Copper Oxide-Based Paint	Capsaicin-Enhanced Coating
Toxicity (Human)	Irritant (skin/eyes), harmful if inhaled	Moderate dermal toxicity	Low toxicity, non-irritant
Ecotoxicity	High (toxic to fish)	High (copper accumulation)	Low (biodegradable)
Persistence	High (VOCs, slow degradation)	Moderate (copper leaching)	Low (organic degradation)
Regulatory Status	Compliant with marine guidelines	Restricted in some regions (copper limits)	Approved for eco-certifications

Key Research Findings

Efficacy and Environmental Impact

• This compound : Provides durable protection (1–2 seasons) but poses significant environmental risks due to VOC emissions and fish toxicity .
• Copper Oxide-Based Paint : Offers comparable efficacy but contributes to copper bioaccumulation, disrupting marine ecosystems .
• Capsaicin Coating : Shorter lifespan (6–12 months) but minimal ecological impact, making it suitable for sensitive environments .

Application Challenges

• This compound : Requires stringent safety measures (e.g., ventilation, protective gear) and precise drying intervals .
• Botanical Coatings : Lower durability necessitates more frequent reapplication, though easier to apply .